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Quantitative Comparison of Environmental Fate

The following tables summarize key environmental fate parameters for prothioconazole and other triazoles

for which comparative data was available.

Table 1: Degradation and Persistence in Soil This table compares the rate at which these fungicides break

down in aerobic soils and the formation of their major metabolites.

Compound
Soil DT₅₀ (Range
in Days)

Primary
Metabolite(s)

Metabolite
Persistence (DT₅₀
Range)

Reference

Prothioconazole 1.7 - 9.9 days [1] Prothioconazole-

desthio

15.8 - 72.3 days [1] [2] [1]

Fluconazole Persistent; no

significant
degradation in

WWTPs [3]

1,2,4-triazole 1 - 3 years

(environmental
half-life) [3]

[3]
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Compound
Soil DT₅₀ (Range
in Days)

Primary
Metabolite(s)

Metabolite
Persistence (DT₅₀
Range)

Reference

Mefentrifluconazole 104 - 477 days [4] Information not
specified in sources

Information not
specified in

sources

[4]

Table 2: Key Fate Characteristics and Ecotoxicological Effects This table highlights other important

environmental behaviors and non-target effects.

Compound
Major Environmental
Fate Process

Aqueous
Photodegradation

Notable Ecotoxicological
Effects

Prothioconazole Rapid formation of
bound residues
(major fate) [2]

Highly resistant [5] Synergistic toxicity to carabid
beetles when mixed with

lambda-cyhalothrin [1]; Liver
toxicity in mammals from

desthio metabolite [2]

Fluconazole Forms very
persistent, very
mobile (vPvM)
transformation
products [3]

Indirect photolysis

half-life: 2 weeks to 1
year [3]

Contributes to antifungal
resistance (fAMR) in the
environment [4]

Triazoles
(General)

Widespread as
environmental

micropollutants [6] [4]

Varies by compound Class-wide concern for driving
fAMR in clinical and agricultural

settings [4]

Detailed Experimental Protocols

The comparative data is derived from rigorous, standardized experimental methods. Below are the key

protocols cited in the search results.

1. Protocol for Aerobic Soil Degradation and Metabolic Fate [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.nature.com/articles/s44259-024-00055-2
https://www.nature.com/articles/s44259-024-00055-2
https://www.sciencedirect.com/science/article/abs/pii/S0304389422023779
https://en.wikipedia.org/wiki/Prothioconazole
https://www.mdpi.com/2673-4672/5/3/24
https://www.sciencedirect.com/science/article/abs/pii/S0304389422023779
https://pubmed.ncbi.nlm.nih.gov/39915093/
https://pubmed.ncbi.nlm.nih.gov/39915093/
https://www.nature.com/articles/s44259-024-00055-2
https://www.sciencedirect.com/science/article/abs/pii/S1387700325014182
https://www.nature.com/articles/s44259-024-00055-2
https://www.nature.com/articles/s44259-024-00055-2
https://www.sciencedirect.com/science/article/abs/pii/S0304389422023779
https://www.smolecule.com/products/s540441?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Objective: To study the mineralization, extractable residues (ERs), bound residues (BRs), and

metabolism of prothioconazole in different aerobic soils.
Chemicals: 14C-benzene ring-labeled prothioconazole (phenyl-UL-14C-PTZ).

Soil Incubation: The 14C-labeled prothioconazole was incubated in four different soils under
controlled aerobic conditions for 120 days.

Mass Balance Analysis: The total 14C-mass balance (sum of ERs, BRs, and mineralized 14CO₂)
was calculated and showed good recoveries (93.4% to 106.7%).

Metabolite Identification: Soil extracts were analyzed using thin-layer chromatography (TLC) and
high-performance liquid chromatography (HPLC) to identify and quantify specific metabolites like

prothioconazole-desthio.
Data Modeling: The overall fate of prothioconazole in the soil was described using a four-pool

kinetic model.

2. Protocol for Assessing Sublethal and Synergistic Effects [1]

Objective: To evaluate the lethal and sublethal effects of low-dose prothioconazole, alone and in

combination with lambda-cyhalothrin, on the predatory carabid beetle Platynus assimilis.
Test Organism: Adult Platynus assimilis beetles.

Exposure Regimen:
Doses: Prothioconazole at 20 g·ha⁻¹ and lambda-cyhalothrin at 0.4 g·ha⁻¹ (both are low, field-

realistic doses).
Duration: 64 days.

Route: Repeated oral ingestion (via contaminated prey) and continuous contact exposure.
Measured Endpoints:

Lethal: Mortality over time, calculated median lethal time (LT₅₀).
Sublethal: Food consumption rate, body mass, and locomotor activity.

Synergy Calculation: The synergistic effect of the combination was determined by comparing the
observed mortality to the expected additive mortality.

Environmental Pathway Diagram

The diagram below synthesizes the key environmental transformation pathways and ultimate fates of

prothioconazole as described in the provided literature.
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Key Processes in Aerobic Soil

Prothioconazole

Soil

 Primary degradation
DT₉₀ < 2 days  [2]

Photolysis

 Aqueous photolysis
Highly resistant  [5]

SynergisticTox

 Co-exposure with
pyrethroids  [1]

Application

 Enters environment

Desthio

 Major metabolite
DT₅₀: 15.8-72.3 days  [1]

BoundResidues

 Major fate
Formation of NERs  [2]

Mineralization

 Minor fate
14CO₂ evolution  [2]

 Contributes to
toxicity in non-targets  [2] [1]

Click to download full resolution via product page

Key Comparative Insights for Researchers

The data reveals several critical points for your research and development considerations:

Rapid Transformation vs. Persistent Metabolites: While prothioconazole itself degrades rapidly
in soil, its primary metabolite, prothioconazole-desthio, is significantly more persistent and is a driver

of observed toxicity in non-target organisms [2] [1]. This creates a complex environmental profile
different from the inherent persistence of fluconazole [3].
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Significance of Bound Residues: A major fate of prothioconazole in soil is the formation of non-

extractable (bound) residues [2]. These residues are not captured by standard extraction methods but
may become bioavailable under changing environmental conditions, representing a potential long-

term environmental reservoir.
Synergistic Toxicity is a Critical Risk: The demonstrated synergistic lethal effect on beneficial

insects like carabid beetles when prothioconazole is mixed with a pyrethroid insecticide is a major
ecological concern [1]. This highlights a risk that is not assessed in standard, single-compound

environmental risk assessments.
Contribution to fAMR: Like other triazoles, the widespread environmental presence of

prothioconazole and its metabolites contributes to the selective pressure for antifungal resistance
(fAMR) in both target and non-target fungi, a serious One Health challenge [4].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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